Ethyl 2-butanoylimino-3-(2-methoxy-2-oxoethyl)-1,3-benzothiazole-6-carboxylate

• IUPAC Name: ethyl 2-butanoylimino-3-(2-methoxy-2-oxoethyl)-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C17H20N2O5S/c1-4-6-14(20)18-17-19(10-15(21)23-3)12-8-7-11(9-13(12)25-17)16(22)24-5-2/h7-9H,4-6,10H2,1-3H3
• InChI Key: HOUNAARRXHLEKV-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)N=C1N(C2=C(S1)C=C(C=C2)C(=O)OCC)CC(=O)OC
• Molecular Formula: C17H20N2O5S
• Molecular Weight: 364.4 g/mol

Description

Ethyl 2-butanoylimino-3-(2-methoxy-2-oxoethyl)-1,3-benzothiazole-6-carboxylate is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a benzothiazole derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Cycloaddition Reactions

Ethyl 2-butanoylimino-3-(2-methoxy-2-oxoethyl)-1,3-benzothiazole-6-carboxylate has been used in the synthesis of novel compounds through cycloaddition reactions. For example, it was involved in the synthesis of spiro[pyrrolo[2,1-b][1,3]benzothiazole-3,2′-[1,3]thiazolo[3,2-a]pyrimidine] derivatives, showcasing its utility in creating complex molecular structures (Zeng, Ren, Fu, & Li, 2018).

Synthesis of Spiro and Benzothiazole Derivatives

This compound also plays a role in the synthesis of diverse derivatives. For instance, it was used in the creation of spiro[cyclopent-2/3-ene-1,2′-[1,3]thiazolo[3,2-a]pyrimidine] derivatives, highlighting its versatility in synthetic chemistry (Ren, Tang, Yu, Huang, & Li, 2018).

Preparation of Amino-Imino Derivatives

Ethyl 2-butanoylimino-3-(2-methoxy-2-oxoethyl)-1,3-benzothiazole-6-carboxylate is integral in the preparation of various amino-imino derivatives. These compounds have potential applications in the development of new pharmaceuticals and materials (Mohamed, 2014).